860-22-0

Indigo carmine

In Stock

• CAS RN:
• 860-22-0

• Formula:
• C16H8N2Na2O8S2

• InChI:
• InChI=1S/C16H10N2O8S2.2Na/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;;/h1-6,17,19H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2

• InChIKey:
• KHLVKKOJDHCJMG-HLBFIJABSA-L

• pH indicator (blue at pH 11.4 and yellow at 13.0). Tissue stain. Also a tool for the determination of hypochlorite.  Absorption: λmax 608 nm
  Indigo carmine is an indigoid dye and a redox indicator. Upon reduction, indigo carmine shifts from blue to yellow with absorbance maxima of 610 and 407 nm, respectively. Formulations containing indigo carmine have been used as color additives in food and pharmaceutical preparations.
  Indigo carmine (IC), a synthetic indigoid dye, belongs to the class of food dyes used to impart colorless foodstuffs a more characteristic appearance as well as to change the original color, texture of the food products and maintain natural color during processing and storage of food products.
  This product is provided by Sigma-Aldrich, as a neat standard for the precise quality control of food products. In the European Union, E numbers are used a...

Methyl 5,5,7,7-tetramethyl-2-(5-nitrothiophene-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

In Stock

• CAS RN:
• 864860-22-0

• Formula:
• C18H21N3O5S2

• InChI:
• InChI=1S/C18H21N3O5S2/c1-17(2)8-9-12(16(23)26-5)15(28-13(9)18(3,4)20-17)19-14(22)10-6-7-11(27-10)21(24)25/h6-7,20H,8H2,1-5H3,(H,19,22)

• InChIKey:
• GUHSQMJUPDUTJO-UHFFFAOYSA-N

• Methyl 5,5,7,7-tetramethyl-2-(5-nitrothiophene-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C18H21N3O5S2 and its molecular weight is 423.5. The purity is usually 95%.

2-(Phenylsulfonyl)-1,3-cyclohexadiene

• CAS RN:
• 102860-22-0

• Formula:
• C12H12O2S

• InChI:
• InChI=1S/C12H12O2S/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1,3-5,7-10H,2,6H2

• InChIKey:
• VFNKGBTVDLBPBK-UHFFFAOYSA-N

• 2-(Phenylsulfonyl)-1,3-cyclohexadiene, also known as 2-(Phenylsulfonyl)-1,3-cyclohexadiene, is a useful research compound. Its molecular formula is C12H12O2S and its molecular weight is 220.29 g/mol. The purity is usually 95%.

2-[Bis(pyridin-2-ylmethyl)amino]ethanol

In Stock

• CAS RN:
• 149860-22-0

• Formula:
• C14H17N3O

• InChI:
• InChI=1S/C14H17N3O/c18-10-9-17(11-13-5-1-3-7-15-13)12-14-6-2-4-8-16-14/h1-8,18H,9-12H2

• InChIKey:
• DUFCPZLMEULRED-UHFFFAOYSA-N

• 2-[Bis(pyridin-2-ylmethyl)amino]ethanol is a useful research compound. Its molecular formula is C14H17N3O and its molecular weight is 243.3 g/mol. The purity is usually 95%.

[10-Oxo-10-[4-(5-sulfanylidenedithiol-3-yl)phenoxy]decyl]-triphenylphosphanium

• CAS RN:
• 1429173-57-8; 860-22-0

• Formula:
• C37H38O2PS3

• InChI:
• InChI=1S/C37H38O2PS3/c38-36(39-31-26-24-30(25-27-31)35-29-37(41)43-42-35)23-15-4-2-1-3-5-16-28-40(32-17-9-6-10-18-32,33-19-11-7-12-20-33)34-21-13-8-14-22-34/h6-14,17-22,24-27,29H,1-5,15-16,23,28H2/q+1

• InChIKey:
• IJPVLCJPNDOZKZ-UHFFFAOYSA-N

• [10-Oxo-10-[4-(5-sulfanylidenedithiol-3-yl)phenoxy]decyl]-triphenylphosphanium is a useful research compound. Its molecular formula is C37H38O2PS3 and its molecular weight is 641.86. The purity is usually 95%.